Metal oxide QD based ultrasensitive microsphere fluorescent sensor for copper, chromium and iron ions in water†
RSC Advances Pub Date: 2020-03-05 DOI: 10.1039/C9RA09985A
Abstract
Herein we developed a rapid, cheap, and water-soluble ultra-sensitive ZnO quantum dot (QD) based metal sensor for detecting different hazardous metal ions up to the picomolar range in water. Various spectroscopic and microscopic techniques confirmed the formation of 2.15 ± 0.46 μm of ZnO QD conjugated CMC microspheres (ZCM microspheres) which contain 5.5 ± 0.5 nm fluorescent zinc oxide (ZnO) QDs. Our system, as a promising sensor, exhibited excellent photostability and affinity towards various heavy metal ions. The detection limits were calculated to be 16 pM for Cu2+ and 0.18 nM for Cr6+ ions which are better than previously reported values. The simple fluorescence ‘turn off’ property of our ZCM microsphere sensor system can serve a two-in-one purpose by not only detecting the heavy metals but also quantifying them. Nonetheless, pattern recognition for different heavy metals helped us to detect and identify multiple heavy metal ions. Finally, their practical applications on real samples also demonstrated that the ZCM sensor can be effectively utilized for detection of Cr6+, Fe3+, Cu2+ present in the real water samples. This study may inspire future research and design of target fluorescent metal oxide QDs with specific functions.
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CAS no.: 149669-53-4
